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Compound of Interest

Compound Name:
Ethyl 4-(3-bromo-5-

methylphenyl)-4-oxobutyrate

CAS No.: 898777-03-2

Cat. No.: B1327863

Get Quote

Executive Summary: The "Meta-Meta" Scaffold
3-Bromo-5-methylacetophenone (CAS 61827-06-1) represents a high-value "meta-meta"

substituted benzene scaffold.[1] In medicinal chemistry, the 1,3,5-substitution pattern is critical

for breaking molecular symmetry and accessing specific hydrophobic pockets in protein targets

(e.g., Kinase hinge regions, GPCR allosteric sites).[1]

This guide dissects the chemoselectivity of this molecule, providing researchers with a

roadmap to utilize its three distinct reactive handles:

Aryl Bromide (C3): A site for cross-coupling (Suzuki, Buchwald-Hartwig).[1]

Acetyl Group (C1): A platform for nucleophilic addition, condensation, or

-functionalization.[1]

Aryl Methyl (C5): A latent handle for benzylic oxidation or radical halogenation.
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Electronic Landscape & Chemoselectivity
Understanding the electronic push-pull dynamics is prerequisite to successful functionalization.
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The Chemoselectivity Challenge: The primary operational risk is the competition between

-bromination (ketone side-chain) and benzylic bromination (aryl methyl group).[1]

Thermodynamic Control: Radical conditions (NBS, AIBN, reflux) favor benzylic substitution at

C5.[1]

Kinetic/Acidic Control: Lewis acid or Brønsted acid catalysis (

, HBr/AcOH) favors electrophilic

-bromination at the acetyl group.[1]

Core Reactivity Pathways
The following decision tree illustrates the divergent synthesis potential of the scaffold.
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Figure 1: Divergent reactivity map for 3-bromo-5-methylacetophenone.[1]

Deep Dive: The Aryl Bromide Handle (Suzuki
Coupling)
The most common application of this scaffold is extending the carbon skeleton via Suzuki-

Miyaura coupling.[1] The presence of the electron-withdrawing acetyl group at the meta

position activates the C-Br bond towards oxidative addition, making it more reactive than a

standard bromotoluene.[1]

Mechanism of Action[2][3]
Oxidative Addition: Pd(0) inserts into the C-Br bond. The EWG nature of the acetyl group

stabilizes the anionic character of the aryl ring in the transition state.[1]

Transmetallation: The boronate transfers the organic group to the Pd center.[2]

Reductive Elimination: Formation of the C-C bond and regeneration of Pd(0).[2]
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Figure 2: Catalytic cycle for the Suzuki coupling of the target substrate.[1]

Experimental Protocol: Chemoselective Suzuki
Coupling
Objective: Couple 3-bromo-5-methylacetophenone with Phenylboronic acid while preserving

the ketone.[1]

Reagents:

Substrate: 3-bromo-5-methylacetophenone (1.0 equiv)[1]

Boronic Acid: Phenylboronic acid (1.2 equiv)[1]

Catalyst:
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(3-5 mol%) - Chosen for stability and resistance to air.[1]

Base: ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-

inserted">

(2.0 equiv)[1]

Solvent: 1,4-Dioxane : Water (4:1 ratio)[1]

Step-by-Step Workflow:

Degassing (Critical): In a reaction vial, combine the solvent mixture (Dioxane/Water). Sparge

with Nitrogen or Argon for 15 minutes. Why? Oxygen poisons the Pd(0) species and

promotes homocoupling of the boronic acid.[1]

Assembly: Add the substrate, phenylboronic acid, base, and catalyst to the vial.

Inert Atmosphere: Cap the vial and purge the headspace with Nitrogen for 2 minutes.

Reaction: Heat the block to 80-90°C. Monitor via TLC (Eluent: 10% EtOAc in Hexanes).

Observation: The starting bromide (usually higher

) should disappear within 2-4 hours.[1]

Workup: Cool to Room Temperature (RT). Dilute with Ethyl Acetate. Wash with water (x2)

and Brine (x1).

Purification: Dry organic layer over

, concentrate, and purify via Flash Column Chromatography (Silica Gel).

Self-Validating Checkpoint:

If the reaction stalls: Add 1-2 mol% additional catalyst.

If protodebromination (loss of Br replaced by H) is observed: Ensure the solvent is strictly

degassed and lower the temperature to 60°C.
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Secondary Pathway: -Bromination (Heterocycle
Synthesis)
To convert the acetyl group into a thiazole (Hantzsch Thiazole Synthesis), one must first

generate the

-bromo ketone.[1]

Protocol Warning: Avoid using NBS with radical initiators (AIBN/Light), as this will brominate the

5-methyl group.[1]

Recommended Conditions:

Reagent: Pyridinium tribromide (

) or

in Acetic Acid.

Mechanism: Enolization of the ketone followed by electrophilic attack of bromine.

Product: 2-bromo-1-(3-bromo-5-methylphenyl)ethan-1-one.[1]

Stability: The product is a lachrymator and skin irritant. It is unstable on silica gel and should

be used immediately in the next step (e.g., condensation with a thioamide).

Quantitative Data Summary
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Property Value Source/Note

CAS Number 61827-06-1 Unique Identifier

Molecular Formula MW: 213.07 g/mol

Physical State Solid (Off-white to yellow) Typical commercial form

Melting Point 42-46 °C
Note: Isomer dependent; verify

via DSC

Solubility DCM, EtOAc, DMSO, MeOH Insoluble in water

Storage 2-8°C, Inert Atmosphere Light sensitive
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Strategic Functionalization of 3-Bromo-5-
Methylacetophenone: A Chemo-Divergent Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1327863/docs#strategic-
functionalization-of-3-bromo-5-methylacetophenone-a-chemo-divergent-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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